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Compound of Interest

Compound Name: 4-Ethylbenzonitrile

Cat. No.: B1329635

This guide provides a comprehensive overview of 4-Ethylbenzonitrile, a significant chemical
intermediate in various synthetic processes. It is tailored for researchers, scientists, and
professionals in drug development and chemical synthesis, offering detailed information on its
chemical properties, synthesis, and applications.

Chemical Identity and Properties

4-Ethylbenzonitrile is an aromatic nitrile compound characterized by an ethyl group and a
nitrile group attached to a benzene ring at positions 1 and 4, respectively.

Table 1: Physicochemical Properties of 4-Ethylbenzonitrile
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Property Value Source(s)
Molecular Formula CoHoN [1112][3][4]
Linear Formula C2HsCeH4CN

Molecular Weight 131.17 g/mol [11[2]
Exact Mass 131.17 Da [4]

CAS Number 25309-65-3 [1][21[3]
EC Number 246-811-5

IUPAC Name 4-ethylbenzonitrile [1]

p-Ethylbenzonitrile,
Synonyms o [1]
Benzonitrile, 4-ethyl-

Boiling Point 237 °C [5]
Density 0.956 g/mL at 25 °C [5]
Refractive Index n20/D 1.527 [6]
Flash Point 97.8 °C (208.0 °F) - closed cup  [6]
SMILES CCC1=CC=C(C=C1)C#N [11[3]
InChi Key SXFFMFAQNAFSLF- o

UHFFFAOYSA-N

Synthesis of 4-Ethylbenzonitrile

A documented method for the synthesis of 4-Ethylbenzonitrile involves the reaction of
ethylbenzene with ammonium thiocyanate in the presence of hydrofluoric acid. This process
proceeds through an intermediate, 4-ethyl-thiobenzamide, which is then converted to the final
product.

Experimental Protocol: Synthesis via 4-Ethyl-thiobenzamide Intermediate[7]

o Reaction Setup: In a 1-liter polyethylene vessel equipped with an agitator, cool 0.5 L of 98%
hydrofluoric acid to -20°C.
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Addition of Reactants: To the cooled hydrofluoric acid, add 46 g (0.6 mol) of ammonium
thiocyanate in portions, followed by the portion-wise addition of 53 g (0.5 mol) of
ethylbenzene, while maintaining the temperature at -20°C and ensuring continuous agitation.

Reaction Progression: After the addition is complete, continue to agitate the reaction mixture
for 20 hours at room temperature.

Precipitation and Isolation: Pour the reaction mixture onto ice. A precipitate will form and
slowly crystallize.

Filtration: Isolate the precipitate by suction filtration and wash it with water.

Purification: Recover unreacted ethylbenzene (approximately 10 g) from the precipitate by
steam distillation. The remaining solid is 4-ethyl-thiobenzamide.

Drying: After drying, approximately 66 g (0.4 mol) of slightly yellow 4-ethyl-thiobenzamide is
obtained (m.p. 115-117°C). This represents an 80% conversion rate relative to the initial
ethylbenzene. The product can be further purified by recrystallization from toluene or
chlorobenzene.

Conversion to 4-Ethylbenzonitrile: The 4-ethyl-thiobenzamide is converted to 4-
Ethylbenzonitrile in a known manner using an alkali, which results in the splitting off of
hydrogen sulfide (H2S).

Ethylbenzene —l

200287 s oo e | | eGPl (I bencanice ] scam oiutaion || R | e
Acid (-20°C) T

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1329635?utm_src=pdf-body
https://www.benchchem.com/product/b1329635?utm_src=pdf-body
https://www.benchchem.com/product/b1329635?utm_src=pdf-body
https://www.benchchem.com/product/b1329635?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis workflow for 4-Ethylbenzonitrile.

Applications in Chemical Synthesis

4-Ethylbenzonitrile serves as a valuable precursor in the synthesis of more complex
molecules. Its nitrile group can undergo various transformations, making it a versatile building
block in organic chemistry.

o Synthesis of Triazine Derivatives: It is used in the preparation of 2-(3-bromo-phenyl)-4,6-bis-
(4-ethyl-phenyl)-[1][4][7]-triazine.[8]

o Synthesis of Benzyl-methylbenzene Mixtures: It is a reactant in the synthesis of a mixture of
1-benzyl-2-methylbenzene and 1-benzyl-4-methylbenzene.[8]

o Catalyst Research: 4-Ethylbenzonitrile is utilized in the context of nickel oxide catalysts for
the synthesis of pyrimidine derivatives.[8][9]

4-Ethylbenzonitrile
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Applications of 4-Ethylbenzonitrile as a chemical intermediate.

Spectroscopic Analysis

The structural elucidation of 4-Ethylbenzonitrile and its reaction products is typically achieved
through standard spectroscopic techniques. While specific spectra are not provided here,
researchers can expect to use methods such as:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are crucial for
confirming the arrangement of protons and carbon atoms in the molecule.
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« Infrared (IR) Spectroscopy: The characteristic nitrile (C=N) stretch would be a prominent
feature in the IR spectrum.

e Mass Spectrometry (MS): This technique is used to determine the molecular weight and
fragmentation pattern, confirming the elemental composition.

For detailed spectroscopic data, researchers can refer to chemical databases and suppliers
that often provide this information.[10]

Safety and Handling

4-Ethylbenzonitrile is a combustible liquid and should be handled with appropriate safety
precautions.[6] Personal protective equipment, including eye shields and gloves, is
recommended.[6] It should be stored in a well-ventilated area away from ignition sources. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethylbenzonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329635#4-ethylbenzonitrile-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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